Cas no 187036-01-7 (ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate)

• Product Name: ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
• CAS No: 187036-01-7
• MF: C₁₃H₁₆F₃N₃O₂
• MW: 303.280253410339
• CID: 1382910
• PubChem ID: 10924691
• Update Time: 2025-04-20

ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl2-(piperidin-1-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
• 4-ethyl-2-piperidin-1-yl-6-(trifluoromethyl)pyrimidine-5-carboxylate
• ETHYL 2-(PIPERIDIN-1-YL)-4-(TRIFLUOROMETHYL)PYRIMIDINE-5-CARBOXYLATE
• RRECFHZKSPQKEL-UHFFFAOYSA-N
• ethyl 2-piperidin-1-yl-4-(trifluoromethyl)pyrimidine-5-carboxylate
• 187036-01-7

• Inchi： 1S/C13H16F3N3O2/c1-2-21-11(20)9-8-17-12(18-10(9)13(14,15)16)19-6-4-3-5-7-19/h8H,2-7H2,1H3
• InChI Key： RRECFHZKSPQKEL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C=NC(=N1)N1CCCCC1)(F)F

Computed Properties

• Exact Mass: 303.11958
• Monoisotopic Mass: 303.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 55.32